Cas no 5971-77-7 (1H-Pyrrole-2-carboxaldehyde, 4-acetyl-5-methyl-)

• Product Name: 1H-Pyrrole-2-carboxaldehyde, 4-acetyl-5-methyl-
• CAS No: 5971-77-7
• MF: C₈H₉NO₂
• MW: 151.162562131882
• CID: 337492
• PubChem ID: 15689929
• Update Time: 2025-04-19

1H-Pyrrole-2-carboxaldehyde, 4-acetyl-5-methyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-2-carboxaldehyde, 4-acetyl-5-methyl-
• 4-acetyl-5-methyl-1H-pyrrole-2-carbaldehyde
• 5971-77-7
• DTXSID60576933

• Inchi： 1S/C8H9NO2/c1-5-8(6(2)11)3-7(4-10)9-5/h3-4,9H,1-2H3
• InChI Key： XGEVBMAVVAIMID-UHFFFAOYSA-N
• SMILES： O=C(C)C1C=C(C=O)NC=1C

Computed Properties

• Exact Mass: 151.06337
• Monoisotopic Mass: 151.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 49.9Ų

Experimental Properties

• PSA: 49.93